ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[2-(5-oxo-2,3,6,7,8,9-hexahydro-[1,3]thiazolo[2,3-b]quinazolin-3-yl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H27N3O4S/c1-2-27-19(26)13-7-9-22(10-8-13)17(24)11-14-12-28-20-21-16-6-4-3-5-15(16)18(25)23(14)20/h13-14H,2-12H2,1H3
• InChI Key: UHZLXWSWACHFGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CC2CSC3=NC4=C(CCCC4)C(=O)N23
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as molecular weight, melting point, boiling point, solubility in various solvents, and spectral data. The molecular weight of this compound is 405.51.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study by El‐Kazak and Ibrahim (2013) involved the synthesis of novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, starting from a related compound. These synthesized products were evaluated for their antimicrobial activity, showcasing the compound's role as a precursor in developing potential antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Biological Properties of Piperidine Substituted Benzothiazole Derivatives

Shafi, Rajesh, and Senthilkumar (2021) reported on the synthesis of new piperidine substituted benzothiazole derivatives, which involved reacting ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine. The synthesized compounds were tested for antibacterial and antifungal activities, highlighting the potential of these derivatives in medicinal chemistry (Shafi, Rajesh, & Senthilkumar, 2021).

Discovery of New Derivatives Against Aldose Reductase

Areal et al. (2012) explored the synthesis of new 4-oxothiazolidin-2-ylidene derivatives containing the piperidinyl moiety to discover potent inhibitors against Aldose Reductase, an enzyme implicated in diabetic complications. This research demonstrates the application of such compounds in the development of therapeutic agents for diabetes management (Areal et al., 2012).

Antituberculosis Activity of Thiazole-Aminopiperidine Hybrids

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as Mycobacterium tuberculosis GyrB inhibitors. These compounds were evaluated for their antituberculosis activity, demonstrating the compound's potential in developing new therapeutic agents for tuberculosis (Jeankumar et al., 2013).

Anticancer Potential of Piperidine-4-carboxylic Acid Ethyl Ester-Appended Hybrids

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. This study highlights the compound's application in cancer research, with some derivatives showing promising anticancer activities (Rehman et al., 2018).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For this compound, it is recommended to store it at 4°C, sealed, and away from moisture and light. The compound is harmful and precautionary measures should be taken while handling it.

Mechanism of Action

Target of Action

The primary target of this compound is the histone lysine methyltransferase EZH2 . EZH2 plays a crucial role in cancer aggressiveness, metastasis, and poor prognosis .

Mode of Action

The compound acts as an EZH2 inhibitor . It competes with S-adenosyl methionine (SAM), the methyl donor molecule, thereby preventing the methylation process .

Biochemical Pathways

By inhibiting EZH2, the compound affects the histone methylation pathways . This results in a decrease in the global trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene repression .

Pharmacokinetics

Similar compounds have been reported to have good solubility and excellent pharmacokinetics in preclinical species .

Result of Action

The inhibition of EZH2 leads to a decrease in global H3K27me3 in cells . This can potentially affect the expression of various genes, leading to changes in cellular behavior .